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Compound of Interest

Compound Name: Levamisole

Cat. No.: B084282 Get Quote

Levamisole Hydrochloride: A Technical Guide
for Laboratory Applications
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, solubility, and key

laboratory applications of Levamisole hydrochloride. It is intended to serve as a

comprehensive resource for researchers utilizing this compound in experimental settings.

Chemical and Physical Properties
Levamisole hydrochloride is the hydrochloride salt of Levamisole, the levorotatory (S)-

enantiomer of tetramisole. It is a synthetic imidazothiazole derivative widely used as an

anthelmintic agent and an immunomodulator in research.

Table 1: Chemical Properties of Levamisole Hydrochloride
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Property Value Source(s)

Chemical Name

(6S)-6-phenyl-2,3,5,6-

tetrahydroimidazo[2,1-b][1]

[2]thiazole hydrochloride

[3]

Molecular Formula C₁₁H₁₂N₂S · HCl [4]

Molecular Weight 240.75 g/mol [3][4]

Appearance
White to light yellow crystalline

powder

Melting Point 227 - 229 °C [3]

pKa

Data not readily available for

the hydrochloride salt. The

basic parent compound is fully

protonated.

CAS Number 16595-80-5 [4]

Solubility
Levamisole hydrochloride exhibits high solubility in aqueous solutions and varies in its

solubility in common organic solvents. Stability of solutions can be pH and temperature-

dependent; it is stable in acidic conditions but can decompose in alkaline environments.

Table 2: Solubility of Levamisole Hydrochloride
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Solvent Solubility Temperature Source(s)

Water
Freely soluble; 210

mg/mL
20 °C

≥ 2.0 mg/mL (pH 1.2 -

7.5)
37 °C [3]

48 mg/mL (199.37

mM)
25 °C

Ethanol
Soluble; ~11-12.5

mg/mL
Room Temp

DMSO

Insoluble to sparingly

soluble; ~3 mg/mL.

Note: Solubility can be

impacted by

hygroscopic DMSO.

Room Temp

Methanol Soluble Not Specified

Glycerol Soluble Not Specified

Chloroform Slightly soluble Not Specified

Acetone Insoluble Not Specified

Mechanism of Action
Levamisole hydrochloride exerts its biological effects through two primary mechanisms: as a

potent anthelmintic by targeting the nervous system of nematodes, and as an

immunomodulatory agent by stimulating various components of the host immune system.

Anthelmintic Action: Nicotinic Acetylcholine Receptor
Agonism
In nematodes, Levamisole acts as a specific agonist of the nicotinic acetylcholine receptors

(nAChRs) located on the muscle cells. This leads to persistent muscle cell depolarization,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fip.org/files/content/pharmaceutical-sciences/Biowaivers/Levamisole_monograph_on_line_version_December_2022.pdf
https://www.benchchem.com/product/b084282?utm_src=pdf-body
https://www.benchchem.com/product/b084282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


resulting in spastic paralysis of the worm. The paralyzed parasite is then unable to maintain its

position within the host and is expelled.[5]
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Anthelmintic mechanism of Levamisole.

Immunomodulatory Effects
Levamisole restores depressed immune function by stimulating T-cell activation and

proliferation, potentiating monocyte and macrophage functions such as phagocytosis and

chemotaxis, and increasing neutrophil mobility.[4] The precise pathways are complex but

involve enhancing the overall cellular immune response.
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Key immunomodulatory actions of Levamisole.

Experimental Protocols & Methodologies
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Stock Solution Preparation
Due to its high solubility in water, sterile, deionized water is the recommended solvent for most

biological applications. For organic solvent-based stocks, use anhydrous solvents.

Aqueous Stock (e.g., 50 mg/mL):

Weigh the desired amount of Levamisole hydrochloride powder in a sterile conical tube.

Add the appropriate volume of sterile water (e.g., for 500 mg, add 10 mL of water).

Vortex or sonicate until fully dissolved. The solution should be clear.

Sterile-filter the solution through a 0.22 µm filter into a new sterile tube.

Store aliquots at -20°C. Aqueous solutions are stable for several days at 4°C but long-term

storage at -20°C is recommended.

Protocol: Inhibition of Endogenous Alkaline
Phosphatase (AP)
Levamisole is a reversible and uncompetitive inhibitor of most tissue non-specific alkaline

phosphatase (TNAP) isoforms (e.g., liver, bone, kidney). It does not significantly inhibit the

intestinal or placental isoforms, making it ideal for reducing background in immunoassays that

use intestinal AP-conjugated reporters.

Methodology for Western Blotting / IHC / ISH:

Perform all blocking and antibody incubation steps as per your standard protocol.

During the final substrate incubation step, add Levamisole to the AP substrate buffer.

Recommended Concentration: A final concentration of 1 mM Levamisole is typically

effective. This can be achieved by adding 2.4 mg of Levamisole hydrochloride per 10 mL of

substrate buffer. Some commercial kits provide a concentrated Levamisole solution to be

added at a 1:1000 dilution.
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Incubate the membrane/slide with the Levamisole-containing substrate solution for the

standard development time. The Levamisole will inhibit endogenous AP activity from the

sample, while the intestinal AP-conjugated antibody will remain active, thus reducing

background signal.

Protocol: Immobilization of C. elegans
Levamisole is widely used to paralyze C. elegans for microscopy and imaging. It acts rapidly,

causing worms to contract and cease movement.

Methodology:

Prepare Agarose Pads: On a standard microscope slide, place a drop of molten 3-5%

agarose in M9 buffer. Quickly place another slide on top to flatten the drop into a thin, even

pad. Once solidified, remove the top slide.

Prepare Levamisole Solution: Prepare a 10-25 mM solution of Levamisole hydrochloride in

M9 buffer.

Worm Preparation: Pick 10-20 adult worms into a small drop (1-2 µL) of the Levamisole/M9

solution on the center of the agarose pad.

Mounting: Gently lower a coverslip over the drop. The worms will become paralyzed within

seconds to minutes.

Imaging: Proceed with imaging. Note that prolonged exposure to Levamisole can affect

neuronal and muscular physiology, so it is best for short-term immobilization. For longer-term

imaging, alternative methods like using polystyrene microbeads may be considered.[4]

General Guidelines for Cell Culture Applications
Levamisole is used in cell culture to study its immunomodulatory effects. The optimal

concentration is highly dependent on the cell type and the specific endpoint being measured

(e.g., proliferation, cytokine production, phagocytosis).

Concentration Range: Effective concentrations reported in the literature typically range from

1 µg/mL to 100 µg/mL.
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Lymphocyte Proliferation: Lower concentrations have been shown to enhance proliferative

responses.[6]

Macrophage Phagocytosis: Higher concentrations can directly stimulate phagocytosis.[6]

Preliminary Experiment: It is crucial to perform a dose-response experiment to determine the

optimal concentration for a specific cell line and experimental question. A typical range to test

would be from 0.1 µg/mL to 200 µg/mL.
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General workflow for in vitro studies.
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Stability and Storage
Powder: Levamisole hydrochloride powder is stable when stored in a cool, dry, and dark

place (recommended 2-8°C). It is light-sensitive.

Solutions: Aqueous stock solutions are stable for at least 90 days when stored at 4°C, and

for longer periods at -20°C. Avoid repeated freeze-thaw cycles. Stability is reduced in neutral

to alkaline pH.

Safety and Handling
Levamisole hydrochloride is toxic if swallowed. Handle with appropriate personal protective

equipment (PPE), including gloves, eye protection, and a lab coat. Work in a well-ventilated

area or fume hood to avoid inhaling the powder. Refer to the Safety Data Sheet (SDS) for

complete handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084282#the-chemical-properties-and-solubility-of-
levamisole-hydrochloride-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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